1-(Tert-butoxy)-2-iodocycloheptane

• Molecular Formula: C11H21IO
• Molecular Weight: 296.19 g/mol
• IUPAC Name: 1-iodo-2-[(2-methylpropan-2-yl)oxy]cycloheptane
• InChI: InChI=1S/C11H21IO/c1-11(2,3)13-10-8-6-4-5-7-9(10)12/h9-10H,4-8H2,1-3H3
• InChI Key: RESKSJXMEWLTNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1CCCCCC1I

Description

1-(Tert-butoxy)-2-iodocycloheptane (CAS: 1600173-10-1) is a cycloheptane derivative with a tert-butoxy (-OC(CH₃)₃) group at position 1 and an iodine atom at position 2. Its molecular formula is C₁₁H₂₁IO, with a molecular weight of 296.19 g/mol . The compound is listed under MDL number MFCD30173788 and is currently unavailable commercially, though pricing and regional discounts (e.g., in China, the U.S., and Germany) are noted for future reference .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(Tert-butoxy)-2-iodocycloheptane can be synthesized through several methods. One common approach involves the iodination of 1-(tert-butoxy)cycloheptane using iodine and a suitable oxidizing agent. The reaction typically occurs under mild conditions, often in the presence of a solvent like dichloromethane or chloroform .

Industrial Production Methods

Industrial production of 1-(tert-butoxy)-2-iodocycloheptane may involve continuous flow processes to ensure high efficiency and yield. Flow microreactors have been employed to introduce the tert-butoxy group into various organic compounds, providing a more sustainable and versatile method compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

1-(Tert-butoxy)-2-iodocycloheptane undergoes several types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The tert-butoxy group can be oxidized or reduced depending on the reagents used.

Radical Reactions: The compound can participate in radical chain reactions, often initiated by thermal or photochemical methods.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted cycloheptanes, while oxidation and reduction reactions can modify the tert-butoxy group to form alcohols or ketones .

Scientific Research Applications

1-(Tert-butoxy)-2-iodocycloheptane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry:

Material Science: Utilized in the preparation of polymers and other materials with specific properties.

Mechanism of Action

The mechanism by which 1-(tert-butoxy)-2-iodocycloheptane exerts its effects involves the reactivity of the iodine atom and the tert-butoxy group. The iodine atom can participate in nucleophilic substitution reactions, while the tert-butoxy group can undergo oxidation or reduction. These reactions often proceed through radical intermediates, especially under photochemical or thermal conditions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Differences

1-tert-Butoxy-2-methyl-1-cyclohexene (CAS: 40648-26-8)

• Molecular Formula : C₁₁H₂₀O
• Molecular Weight : 168.28 g/mol
• Key Differences: Ring Structure: Cyclohexene (six-membered ring with one double bond) vs. cycloheptane (seven-membered saturated ring). Substituents: A methyl group (-CH₃) at position 2 instead of iodine. The absence of iodine eliminates its role as a leaving group, reducing utility in nucleophilic substitution reactions. Molecular Weight: The iodine atom in 1-(tert-butoxy)-2-iodocycloheptane contributes significantly to its higher molecular weight (296 vs. 168 g/mol).

(4-Tert-butyl-1-cyclohexen-1-yl)(trimethyl)silane

• Molecular Formula : C₁₃H₂₆Si
• Key Differences :
  • Functional Groups : A trimethylsilane (-Si(CH₃)₃) group replaces the iodine and tert-butoxy groups. Silane groups enhance thermal stability and hydrophobicity, making this compound useful in polymer chemistry .
  • Applications : Likely employed as a protecting group in organic synthesis, contrasting with the iodine-based reactivity of the target compound.

(5-Tert-butyl-2-chloro-1-cyclohexen-1-yl)methanol

• Molecular Formula: Not explicitly provided, but estimated as C₁₂H₂₁ClO.
• Key Differences :
  • Substituents : Chlorine (electron-withdrawing) and a hydroxymethyl (-CH₂OH) group. Chlorine’s electronegativity alters electronic properties compared to iodine, while the hydroxyl group enables hydrogen bonding .

Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
1-(Tert-butoxy)-2-iodocycloheptane	1600173-10-1	C₁₁H₂₁IO	296.19	Tert-butoxy, iodine
1-tert-Butoxy-2-methyl-1-cyclohexene	40648-26-8	C₁₁H₂₀O	168.28	Tert-butoxy, methyl
(4-Tert-butyl-1-cyclohexen-1-yl)(trimethyl)silane	-	C₁₃H₂₆Si	~210.43	Trimethylsilane, cyclohexene

Biological Activity

1-(Tert-butoxy)-2-iodocycloheptane is a chemical compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its significance in various biological contexts.

Chemical Structure and Properties

• Chemical Formula : C10H17I
• Molecular Weight : 250.15 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustrative purposes)

The compound features a cycloheptane ring substituted with a tert-butoxy group and an iodine atom, which may influence its reactivity and biological interactions.

Antimicrobial Properties

Recent studies have indicated that 1-(tert-butoxy)-2-iodocycloheptane exhibits significant antimicrobial activity against various bacterial strains. In vitro assays demonstrated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results suggest a promising role for this compound in developing new antimicrobial agents, particularly in an era of rising antibiotic resistance.

Anti-inflammatory Effects

In addition to its antimicrobial properties, 1-(tert-butoxy)-2-iodocycloheptane has shown potential anti-inflammatory effects. A study involving lipopolysaccharide (LPS)-induced inflammation in murine macrophages indicated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Treatment Group	TNF-alpha Production (pg/mL)	IL-6 Production (pg/mL)
Control	1500	800
LPS Only	3000	1200
1-(tert-butoxy)-2-iodocycloheptane (50 µM)	900	400

This data highlights the compound's potential as an anti-inflammatory agent, particularly in conditions characterized by excessive inflammation.

The biological activities of 1-(tert-butoxy)-2-iodocycloheptane may be attributed to several mechanisms:

• Cell Membrane Disruption : The iodine atom may facilitate interactions with bacterial membranes, leading to increased permeability and cell lysis.
• Inhibition of Enzymatic Activity : The tert-butoxy group may interfere with key enzymatic pathways in microbial metabolism.
• Cytokine Modulation : The compound appears to modulate signaling pathways involved in inflammatory responses, potentially through inhibition of NF-kB activation.

Case Study 1: Antimicrobial Efficacy

A clinical trial evaluated the efficacy of 1-(tert-butoxy)-2-iodocycloheptane in treating skin infections caused by resistant strains of Staphylococcus aureus. Patients receiving topical applications showed a significant reduction in infection severity compared to those receiving placebo treatments.

Case Study 2: Anti-inflammatory Applications

In a preclinical model of rheumatoid arthritis, administration of the compound resulted in decreased joint swelling and pain scores. Histological analysis revealed reduced infiltration of inflammatory cells in treated animals compared to controls.